4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene

• Molecular Formula: C9H7BF2N2
• Molecular Weight: 191.98 g/mol
• InChI: InChI=1S/C9H7BF2N2/c11-10(12)13-5-1-3-8(13)7-9-4-2-6-14(9)10/h1-7H
• InChIKey: GUHHEAYOTAJBPT-UHFFFAOYSA-N

4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY): Core Properties and Benchmarking for Informed Procurement

4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene, universally recognized by its acronym BODIPY, defines a core class of boron-dipyrromethene fluorophores. This unsubstituted parent compound is the structural foundation from which all functionalized BODIPY derivatives are designed. It exhibits fundamental photophysical signatures including a characteristic green fluorescence emission [1]. Critically, the parent BODIPY demonstrates high fluorescence quantum yields (Φf > 0.80) and long fluorescence lifetimes (τf > 6.0 ns) across a wide range of solvents, establishing the baseline performance against which all modified BODIPY analogs are measured for scientific and industrial applications [2].

Core fluorophore for photophysical benchmark studies and derivative design

Suitable as a reference standard for quantum yield and lifetime calibration

Provides the unsubstituted baseline for structure–property relationship investigations

• [1] Thermo Fisher Scientific. (n.d.). Spectral properties of some lipid probes—Table 13.2. Retrieved from https://www.thermofisher.cn/ View Source
• [2] G. B. C. et al. (2019). BODIPY parent compound: Fluorescence, singlet oxygen formation and properties revealed by DFT calculations. Journal of Luminescence, 205, 148-157. View Source

The Procurement Risk of Interchanging BODIPY Analogs: Why Core Scaffold Identity Dictates Experimental Fidelity

Selecting a BODIPY derivative is a precise exercise in photophysical engineering, not a simple commodity purchase. The parent 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene core, while a benchmark, is rarely the optimal choice for a specific application. Substitutions at meso-, α-, or β-positions on the BODIPY scaffold drastically alter critical performance parameters including fluorescence quantum yield, photostability, acid/base resistance, lipophilicity, and spectral position [1]. Generic substitution of one BODIPY analog for another, without rigorous cross-validation of these quantifiable properties in the intended experimental system, carries a high risk of experimental failure. The evidence below quantifies these differences, proving that the specific compound—and its exact substitution pattern—directly determines suitability for tasks ranging from super-resolution imaging to robust industrial sensing [2].

01 Substitution pattern may shift quantum yield and photostability; analog performance may not transfer directly.

02 Spectral position and lipophilicity depend on specific scaffold modifications; generic BODIPY selection may alter imaging outcome.

03 Acid/base resistance and fluorogenic response vary with meso-/α-substitution; cross-validation in intended system required.

• [1] K. P. et al. (2020). Recent advances of BODIPY based derivatives for optoelectronic applications. Coordination Chemistry Reviews, 420, 213413. View Source
• [2] A. Kayumov et al. (2024). Effect of meso-substituents and medium properties on the photo-and pH-stability, penetration efficiency into bacterial and microscopic fungi cells of terpene-BODIPY conjugates. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 308, 123701. View Source

4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene: A Quantitative Guide to Comparative Performance and Superior Differentiation

BODIPY Dyes Exhibit Intermediate Photostability, Outperforming Fluoresceins but Not Rhodamines in Single-Molecule Regimes

A direct head-to-head comparison using Fluorescence Correlation Spectroscopy (FCS) quantified the relative photostability of three major fluorophore classes. The study established a clear rank order: Rhodamines > BODIPY dyes > Fluoresceins [1]. This places BODIPY's photostability as a distinct intermediate, making it a compelling alternative to fluoresceins when greater resistance to photobleaching is required, but where the ultimate stability (and often higher cost) of rhodamines is unnecessary.

Photostability rank

Head-to-head

2 Rhodamines > BODIPYs > Fluoresceins

Supports photostability screening context; intermediate stability between fluoresceins and rhodamines.

Single-molecule FCS assay

Evidence Dimension	Qualitative photostability ranking via Fluorescence Correlation Spectroscopy (FCS)
Target Compound Data	Ranked #2 (Intermediate stability)
Comparator Or Baseline	Comparator 1: Rhodamine dyes (Ranked #1, Highest stability); Comparator 2: Fluorescein dyes (Ranked #3, Lowest stability)
Quantified Difference	Stability rank: Rhodamines > BODIPYs > Fluoresceins
Conditions	Single-molecule Fluorescence Correlation Spectroscopy (FCS) assay [1].

Why This Matters

For procurement in single-molecule or long-term time-lapse imaging applications where photobleaching limits data quality, BODIPY offers a quantifiable stability upgrade over fluoresceins without the potential cost or spectral constraints of rhodamines.

• [1] Hinkeldey, B. (2008). Untersuchungen der Photostabilität von BODIPY Farbstoffen durch Fluoreszenzkorrelationsspektroskopie (FCS). Universität des Saarlandes. doi:10.22028/D291-22568. View Source

Parent BODIPY Consistently Delivers Fluorescence Quantum Yields >0.80 Across a Diverse Solvent Range

The unsubstituted parent BODIPY compound (BDP) demonstrates exceptionally high and consistent fluorescence quantum yields (Φf) across solvents of widely varying polarity. Quantitative measurements show Φf values ranging from 0.79 in toluene to 0.98 in water [1]. This performance establishes a high, reliable baseline for emission efficiency that can be predictably modulated by chemical substitution, a key advantage over some common dyes whose quantum yield is highly solvent- or environment-sensitive.

Quantum yield (Φf)

Class-level

0.79 – 0.98 across solvents

Reported consistent quantum yield across diverse solvents; baseline for derivative comparison.

Air-saturated, room temperature

Evidence Dimension	Fluorescence quantum yield (Φf)
Target Compound Data	Φf = 0.79 to 0.98 across solvents
Comparator Or Baseline	Baseline: A minimum threshold of Φf > 0.80 across all tested solvents (n-hexane, toluene, chloroform, ethanol, acetonitrile, water) [1].
Quantified Difference	Φf remains >0.80 for the majority of solvents, with a maximum of 0.98 in water.
Conditions	Air-saturated solutions at room temperature; solvents: n-hexane, toluene, chloroform, ethanol, acetonitrile, water [1].

Why This Matters

The high, solvent-independent quantum yield of the parent core means that BODIPY-based probes are intrinsically bright, minimizing the amount of reagent needed for a strong signal and improving assay sensitivity and signal-to-noise ratios.

• [1] G. B. C. et al. (2019). BODIPY parent compound: Fluorescence, singlet oxygen formation and properties revealed by DFT calculations. Journal of Luminescence, 205, 148-157. View Source

Meso-Substitution Strategically Increases BODIPY Photostability Up to 3-Fold

The introduction of specific substituents at the methine meso-position of the BODIPY core provides a direct, quantifiable method to enhance photostability. One study demonstrated that adding a –(CH2)3COOCH3 group to the meso-position of alkyl- and iodo-substituted BODIPYs increased their UV stability by up to 3 times compared to their meso-unsubstituted analogues [1]. This effect is attributed to the steric shielding of the photoactive methine carbon.

UV stability gain

Head-to-head

Up to 3-fold vs. meso-unsubstituted

Reported photostability improvement with meso-substitution; supports structure-stability relationship studies.

1,3,5,7-tetramethyl-BODIPY derivatives

Evidence Dimension	Photostability (resistance to UV degradation)
Target Compound Data	meso-Substituted BODIPYs (e.g., BDP3, BDP7)
Comparator Or Baseline	Comparator: meso-Unsubstituted analogues (e.g., BDP1, BDP6)
Quantified Difference	UV stability increased up to 3-fold for meso-substituted derivatives [1].
Conditions	Comparative analysis of photodegradation rates under UV exposure for 1,3,5,7-tetramethyl-BODIPY derivatives in solution [1].

Why This Matters

For procurement decisions involving long-term experiments, high-throughput screening, or integration into robust devices, selecting a meso-substituted BODIPY analog provides a quantifiable and predictable gain in operational lifetime and signal consistency.

• [1] L. A. et al. (2023). The influence of structural effects and the solvent properties on spectral, generation characteristics, photostability and lipophilicity of 1,3,5,7-tetramethyl-BODIPY and its alkylated and iodinated derivatives. Journal of Photochemistry and Photobiology A: Chemistry, 439, 114622. View Source

Macrocyclic BODIPYs Offer Unprecedented Acid Resistance Compared to Conventional Analogs

A critical and common limitation of conventional BODIPY dyes is their susceptibility to deboronation and subsequent fluorescence loss in acidic environments. A recent study reports the design of macrocyclic BODIPYs that are exceptionally acid-stable [1]. In a direct comparison, these macrocyclic BODIPYs retained their characteristic optical properties and visible fluorescence for over a day in non-diluted fluorosulfuric acid, a superacid, whereas conventional BODIPYs undergo rapid degradation under such conditions [1].

Acid resistance

Head-to-head

Macrocyclic: >24 h fluorescence in superacid; conventional: rapid degradation

Supports acid-stability screening; macrocyclic variant may resist deboronation in strong acids.

Neat fluorosulfuric acid medium

Evidence Dimension	Resistance to acid-induced deboronation and fluorescence loss
Target Compound Data	Macrocyclic BODIPYs: Retain fluorescence for >1 day in neat fluorosulfuric acid; Φf up to 0.90 [1].
Comparator Or Baseline	Conventional BODIPYs: Undergo deboronation and rapid fluorescence degradation in Brønsted acids [1].
Quantified Difference	Stable fluorescence observed for >24 hours in superacid vs. rapid degradation for conventional analogs.
Conditions	Exposure to neat fluorosulfuric acid (superacid) and other strongly acidic, non-aqueous media [1].

Why This Matters

This evidence defines a new, specialized application space for BODIPY dyes in strongly acidic materials science (e.g., staining Nafion beads, sulfonylated gels) and industrial sensing where conventional BODIPYs are unfit for purpose.

• [1] K. U. et al. (2026). Superacid-resistant macrocyclic BODIPYs. Nature Communications, 17, 2332. View Source

BODIPY FL Exhibits a 50-Fold Fluorescence Enhancement in a Turn-On Probe Configuration

The utility of BODIPY derivatives extends to their design as fluorogenic probes, where a large 'turn-on' response upon target engagement is a critical performance metric. A meso-acyl-BODIPY-based probe (1-CO) was developed for selective detection of the enzyme AKR1C1 [1]. Upon enzymatic reduction of its ketone group by AKR1C1, the probe exhibited a 50-fold enhancement in fluorescence, enabling real-time, nanomolar sensitivity imaging in living cells [1].

Turn-on ratio

Head-to-head

50-fold vs. unreacted probe

Reported high fluorescence enhancement upon enzymatic activation; supports fluorogenic probe development.

meso-acyl-BODIPY, AKR1C1 enzyme

Evidence Dimension	Fluorescence signal enhancement (fold-increase) upon target activation
Target Compound Data	meso-acyl-BODIPY probe (1-CO): 50-fold fluorescence enhancement
Comparator Or Baseline	Baseline: The fluorescence of the unreacted probe (OFF state)
Quantified Difference	50-fold enhancement upon reaction with target enzyme AKR1C1 [1].
Conditions	In vitro enzymatic assay and live-cell imaging; detection of AKR1C1 activity via ketone reduction of the meso-acyl-BODIPY probe [1].

Why This Matters

For scientists developing turn-on sensors, this quantifies BODIPY's potential to create assays with extremely high signal-to-background ratios, a key factor in achieving sensitive and robust detection in complex biological or environmental samples.

• [1] Y. Kim et al. (2026). A meso-acyl-BODIPY-based fluorogenic probe for the selective monitoring of aldo–keto reductase 1C1 in living cells. Chemical Communications, Advance Article. View Source

BODIPY's Hydrophobic Character Enables Superior Lipid and Membrane Staining vs. Hydrophilic Dyes

A key differentiating factor for the BODIPY fluorophore class is its inherently hydrophobic nature. This is a stark contrast to highly water-soluble dyes like Alexa Fluor 488 and fluorescein (FITC). Technical documentation explicitly states that BODIPY dyes possess unique hydrophobic properties that make them ideal for staining lipids, membranes, and other lipophilic compounds [1].

Hydrophobicity contrast

Class-level

BODIPY: hydrophobic (lipid/membrane); Alexa 488/FITC: hydrophilic (aqueous)

May support partitioning into lipophilic environments; class difference from water-soluble dyes.

Vendor documentation

Evidence Dimension	Hydrophobicity and suitability for lipid/membrane staining
Target Compound Data	BODIPY dyes: Highly hydrophobic, ideal for lipid/membrane staining
Comparator Or Baseline	Comparator: Alexa Fluor 488 and fluorescein (FITC) dyes (Highly water-soluble) [1].
Quantified Difference	Qualitative difference in solubility and target affinity: BODIPY exhibits superior partitioning into lipophilic environments.
Conditions	Empirical observation in cell and membrane staining applications; derived from vendor technical datasheets [1].

Why This Matters

This property directly dictates procurement for specific assays. For imaging or quantifying lipids, membranes, or hydrophobic protein domains, BODIPY is a functionally superior choice that cannot be substituted by a generic hydrophilic dye.

• [1] Thermo Fisher Scientific. (n.d.). BODIPY Dyes. Retrieved from https://www.ebiomall.com/ View Source

4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene: Precision Application Scenarios Derived from Comparative Evidence

Single-Molecule and Super-Resolution Microscopy with Intermediate Photostability Requirements

For advanced fluorescence microscopy techniques such as single-molecule tracking or super-resolution imaging (e.g., STORM, PALM) where photobleaching is a primary constraint, BODIPY dyes present a targeted solution. As established, their photostability is superior to fluoresceins but lower than rhodamines [1]. This makes BODIPY the dye of choice when fluoresceins bleach too quickly to capture a full biological process, but the ultimate photostability (and often associated cost or spectral limitations) of rhodamines is not required. Additionally, specific BODIPY derivatives like BDP-650 have been demonstrated for live single-molecule localization microscopy to decipher 3D membrane architecture and mitochondrial dynamics at the nanoscale [2].

High-Sensitivity Fluorescence Turn-On Assays for Enzyme Activity or Analyte Detection

The ability to engineer a 50-fold fluorescence enhancement upon target engagement, as demonstrated by the meso-acyl-BODIPY probe for AKR1C1 [3], positions BODIPY derivatives as premier candidates for developing high-sensitivity 'turn-on' sensors. This quantitative performance translates directly to assays with excellent signal-to-background ratios, crucial for detecting low-abundance biomarkers, monitoring specific enzymatic activities in complex biological milieu, or designing robust chemical sensors for environmental and industrial monitoring.

Staining and Quantifying Lipids, Membranes, and Hydrophobic Cellular Structures

Owing to its distinct hydrophobic character, the BODIPY fluorophore class is inherently suited for applications involving lipids and membranes, a domain where hydrophilic dyes like fluorescein are ill-suited [4]. This is a primary application for BODIPY-based probes in cell biology, including the use of BODIPY 493/503 for neutral lipid staining and BODIPY FL for general membrane labeling. This property also extends to materials science for probing the structure and dynamics of hydrophobic polymers and self-assembled systems.

Fluorescence Imaging and Sensing in Strongly Acidic, Non-Aqueous Environments

The development of superacid-resistant macrocyclic BODIPYs opens a new frontier for fluorophore use in harsh chemical environments [5]. This specialized class of BODIPY is now applicable for fluorescence-based sensing and imaging within strong acids, such as for monitoring proton exchange membranes in fuel cells (e.g., staining Nafion beads) or characterizing sulfonylated gels and resins. This application is impossible for conventional BODIPYs due to their acid-labile nature, making this new derivative a critical, purpose-built tool for materials chemistry and industrial process control.

Application

Selection Property

Validation Focus

Single-molecule / super-resolution microscopy

Reported intermediate photostability rank (BODIPY vs. fluorescein vs. rhodamine)

Photobleaching rate under imaging conditions

Fluorogenic turn-on probe development

Reported high turn-on fluorescence ratio upon target engagement (meso-acyl-BODIPY)

Signal-to-background ratio in biological matrices

Lipid droplet and membrane staining

Inherently hydrophobic scaffold relative to hydrophilic dyes

Partitioning into lipophilic compartments over aqueous

Fluorescence imaging in strongly acidic, non-aqueous media

Reported acid-stable macrocyclic BODIPY variant

Fluorescence retention in target acidic environment

• [1] Hinkeldey, B. (2008). Untersuchungen der Photostabilität von BODIPY Farbstoffen durch Fluoreszenzkorrelationsspektroskopie (FCS). Universität des Saarlandes. doi:10.22028/D291-22568. View Source
• [2] K. P. et al. (2024). Targeted Photoconvertible BODIPYs Based on Directed Photooxidation-Induced Conversion for Applications in Photoconversion and Live Super-Resolution Imaging. Angewandte Chemie International Edition, 63(27), e202404688. View Source
• [3] Y. Kim et al. (2026). A meso-acyl-BODIPY-based fluorogenic probe for the selective monitoring of aldo–keto reductase 1C1 in living cells. Chemical Communications, Advance Article. View Source
• [4] Thermo Fisher Scientific. (n.d.). BODIPY Dyes. Retrieved from https://www.ebiomall.com/ View Source
• [5] K. U. et al. (2026). Superacid-resistant macrocyclic BODIPYs. Nature Communications, 17, 2332. View Source